Cas no 1012-96-0 (6-amino-7H-Purine-7-propanol)

• Product name: 6-amino-7H-Purine-7-propanol
• CAS No: 1012-96-0
• MF: C₈H₁₁N₅O
• MW: 193.20584
• CID: 1096265
• PubChem ID: 44572470

6-amino-7H-Purine-7-propanol Chemical and Physical Properties

Names and Identifiers

• 6-amino-7H-Purine-7-propanol
• DTXSID101309573
• 7-(3-Hydroxypropyl)-7H-adenine
• CHEMBL447623
• BDBM50257053
• 1012-96-0

• Inchi： InChI=1S/C8H11N5O/c9-7-6-8(11-4-10-7)12-5-13(6)2-1-3-14/h4-5,14H,1-3H2,(H2,9,10,11)
• InChI Key： NNEBGUABQWKLQH-UHFFFAOYSA-N
• SMILES： C1=NC(=C2C(=N1)N=CN2CCCO)N

Computed Properties

• Exact Mass: 193.09636g/mol
• Monoisotopic Mass: 193.09636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 89.8Ų
• Molecular Weight: 193.21g/mol